7-hydroxysteroids
7-Hydroxysteroids are a group of steroid hormones characterized by the presence of an oxygenated hydroxyl group at the 7-position in their molecular structure. These compounds play crucial roles in various physiological processes, including hormonal regulation and metabolism. They include metabolites derived from progesterone, testosterone, and other steroids. The 7-hydroxylation process is often catalyzed by cytochrome P450 enzymes, particularly CYP1A2 and CYP3A4. These enzymes convert parent steroid hormones into more polar and water-soluble derivatives, facilitating their excretion or further metabolism in the body. In addition to their physiological significance, 7-hydroxysteroids are also of interest in clinical diagnostics due to their potential as biomarkers for certain diseases and conditions.

Structure | Chemical Name | CAS | MF |
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Eurotiumide F; 1-Epimer | 1637564-56-7 | C21H30O5 |
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Klyflaccisteroid L | 2094489-53-7 | C29H48O4 |
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8,15-Isopimaradiene-6,7,14-triol; (6β,7α,14β)-form, 14-Me ether | 1983977-25-8 | C21H34O3 |
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Norerythrostachamide; 6α-Hydroxy, 7-ketone, 3-Ac | 1529803-23-3 | C26H39NO8 |
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Cholane-24-carboxylicacid, 3,7-dihydroxy-, (3a,5b,7b)- (9CI) | 102044-28-0 | C25H42O4 |
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3-acetyleriocasin C | 1254592-42-1 | C24H34O7 |
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Spergulatriol | 61127-09-1 | C28H46O3 |
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23-Methylene-26,27-dinorergostane-3,5,6,7-tetrol; (3β,5α,6β,7β)-form | 1239898-66-8 | C27H46O4 |
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18-Neohopen-12-ol; (12α,13αH)-form | 190317-01-2 | C30H50O |
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